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Compound of Interest

Compound Name: Triamcinolone acetonide-d7-1

Cat. No.: B12410111

An In-depth Technical Guide to the Safety Data for Triamcinolone Acetonide-d7

Disclaimer: The following information is a comprehensive summary of available safety and
technical data for Triamcinolone acetonide-d7. This guide is intended for researchers,
scientists, and drug development professionals and should be used in conjunction with official
Safety Data Sheets (SDS) from suppliers. The user's request for "Triamcinolone acetonide-
d7-1" is interpreted as "Triamcinolone acetonide-d7," as the "-1" suffix does not correspond to a
standard chemical identifier.

Chemical Identification

Triamcinolone acetonide-d7 is the deuterated form of Triamcinolone acetonide, a synthetic
corticosteroid. The deuterium labeling makes it suitable for use as an internal standard in
guantitative analyses.[1][2]
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Identifier

Data

Chemical Name

(6aS,6bR,7S,8aS,8bS,11aR,12aS,12bS)-6b-
fluoro-7-hydroxy-8b-(2-hydroxyacetyl-2-
d)-6a,8a-dimethyl-10,10-bis(methyl-
d3)-1,2,6a,6b,7,8,8a,8b,11a,12,12a,12b-
dodecahydro-4H-naphtho[2',1":4,5]indeno[1,2-d]
[1]dioxol-4-one[1][3]

Synonyms

Triamcinolone acetonide-d7

Molecular Formula

C24H24D7FO6[1][3]

Molecular Weight 441.5 g/mol [1]
Not available for the deuterated compound. The
CAS Number CAS for the non-deuterated form is 76-25-5.[4]

[5]

Hazard Identification and Classification

Triamcinolone acetonide-d7 is classified as a hazardous substance. The primary health

hazards are related to its reproductive toxicity and potential for organ damage with repeated

exposure.

GHS Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A o
irritation
] o H360: May damage fertility or
Reproductive Toxicity 1B

the unborn child

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)

H373: May cause damage to
organs through prolonged or

repeated exposure

GHS Pictograms and Signal Word:

Signal Word: Danger

Physical and Chemical Properties

Property

Value

Physical State

Solid[1]

Appearance White to off-white powder/crystalline solid[6]
- Slightly soluble in Chloroform and Methanol.[1]
Solubility ) ) ]
Practically insoluble in water.[6]
Melting Point 292°C - 294°C (for non-deuterated form)[6]
- Stable for at least 4 years when stored at -20°C.
Stability

[1]

Toxicological Information

Acute Toxicity:
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Route Species Value

Oral (TDLO) Mouse 90 ml/kg/9D intermittent
Subcutaneous (LD50) Rat 99 mg/kg
Subcutaneous (LD50) Mouse >4 g/kg

Experimental Protocols: Detailed experimental methodologies for the cited LD50 and TDLo
values are not provided in the available Safety Data Sheets. General protocols for
corticosteroid toxicity testing involve administering the substance to animals and observing for
adverse effects and mortality to determine the lethal dose.[7] Such studies are typically
conducted under specific regulatory guidelines.

Chronic Toxicity and Other Health Effects:

Reproductive Toxicity: May damage fertility or the unborn child.[8]

Carcinogenicity: Not listed as a carcinogen by IARC.

Teratogenicity: Like other corticosteroids, Triamcinolone acetonide has been shown to be
teratogenic in animals, causing an increased incidence of cleft palate.[9]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure.[8]

Handling, Storage, and First Aid
Safe Handling and Personal Protection:
e Avoid breathing dust, fume, gas, mist, vapors, or spray.
e Wash hands thoroughly after handling.[4]
o Use personal protective equipment:

o Eye/Face Protection: Chemical splash goggles.[4]

o Hand Protection: Impervious gloves (e.g., nitrile, latex).[10]
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o Body Protection: Laboratory coat.[10]

o Ensure adequate ventilation.[3]

Storage:

e Store at -20°C in a well-ventilated place.[1]
o Keep container tightly closed.[11]

o Protect from light and high heat.[4]

First-Aid Measures:

Exposure First-Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes. Remove contact lenses if
Eye Contact ) )

present and easy to do. Seek medical attention

if irritation persists.[4][8]

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation persists.[4][8]

Rinse mouth. Do NOT induce vomiting. Contact

Ingestion . .
a doctor immediately.[4][10]
Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek medical attention.[4]
[8]
Diagrams

The following diagrams illustrate key safety and response workflows for handling Triamcinolone
acetonide-d7.
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Caption: Hazard identification and response workflow.

Handling Triamcinolone Acetonide-d7
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Caption: Personal protective equipment (PPE) workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet (SDS) for Triamcinolone acetonide-
d7-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410111#safety-data-sheet-sds-for-triamcinolone-
acetonide-d7-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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